Cas no 1858289-64-1 (4,4,5,5-Tetramethyl-2-[6-(3-phenylphenyl)dibenzothiophen-4-yl]-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-[6-(3-phenylphenyl)dibenzothiophen-4-yl]-1,3,2-dioxaborolane is a high-purity boronic ester derivative featuring a dibenzothiophene core functionalized with a biphenyl group. This compound is primarily utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex organic frameworks, particularly in materials science and pharmaceutical applications. Its rigid, planar structure enhances stability and reactivity, while the dioxaborolane moiety ensures efficient transmetalation under mild conditions. The product exhibits excellent solubility in common organic solvents, facilitating its use in solution-phase reactions. Its well-defined molecular architecture makes it suitable for constructing advanced conjugated systems, such as organic semiconductors or luminescent materials, with precise control over electronic properties.

4,4,5,5-Tetramethyl-2-[6-(3-phenylphenyl)dibenzothiophen-4-yl]-1,3,2-dioxaborolane structure

1858289-64-1 structure

Product Name:4,4,5,5-Tetramethyl-2-[6-(3-phenylphenyl)dibenzothiophen-4-yl]-1,3,2-dioxaborolane

CAS No:1858289-64-1

MF:C₃₀H₂₇BO₂S

MW:462.410187005997

CID:4709291

PubChem ID:138113234

Update Time:2025-06-07

4,4,5,5-Tetramethyl-2-[6-(3-phenylphenyl)dibenzothiophen-4-yl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(6-([1,1'-Biphenyl]-3-yl)dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-[6-(3-phenylphenyl)dibenzothiophen-4-yl]-1,3,2-dioxaborolane
- 6-(1,1'-biphenyl-3-yl)dibenzothiophene-4-（4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl）
- BS-45941
- 1858289-64-1
- Tetramethyl-2-[6-(3-phenylphenyl)dibenzothiophen-4-yl]-1,3,2-dioxaborolane
- Inchi： 1S/C30H27BO2S/c1-29(2)30(3,4)33-31(32-29)26-18-10-17-25-24-16-9-15-23(27(24)34-28(25)26)22-14-8-13-21(19-22)20-11-6-5-7-12-20/h5-19H,1-4H3
- InChI Key： YIQGVICVAGYGBO-UHFFFAOYSA-N
- SMILES： S1C2C(=CC=CC=2C2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C12)C1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

Exact Mass: 462.1824814g/mol
Monoisotopic Mass: 462.1824814g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 34
Rotatable Bond Count: 3
Complexity: 703
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.7

4,4,5,5-Tetramethyl-2-[6-(3-phenylphenyl)dibenzothiophen-4-yl]-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM373611-250mg	6-(1,1'-biphenyl-3-yl)dibenzothiophene-4-boronic acid pinacol ester	1858289-64-1	95%+	250mg	$***	2023-03-31
Chemenu	CM373611-1g	6-(1,1'-biphenyl-3-yl)dibenzothiophene-4-boronic acid pinacol ester	1858289-64-1	95%+	1g	$***	2023-03-31
Chemenu	CM373611-5g	6-(1,1'-biphenyl-3-yl)dibenzothiophene-4-boronic acid pinacol ester	1858289-64-1	95%+	5g	$***	2023-03-31
eNovation Chemicals LLC	Y1236040-5g	6-(1,1'-biphenyl-3-yl)dibenzothiophene-4-boronic acid pinacol ester	1858289-64-1	97%	5g	$260	2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1206500-100mg	2-(6-([1,1'-Biphenyl]-3-yl)dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1858289-64-1	98%	100mg	￥295	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1206500-250mg	2-(6-([1,1'-Biphenyl]-3-yl)dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1858289-64-1	98%	250mg	￥510	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1206500-1g	2-(6-([1,1'-Biphenyl]-3-yl)dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1858289-64-1	98%	1g	￥1018	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1206500-5g	2-(6-([1,1'-Biphenyl]-3-yl)dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1858289-64-1	98%	5g	￥4453	2023-04-15
eNovation Chemicals LLC	Y1236040-1g	6-(1,1'-biphenyl-3-yl)dibenzothiophene-4-boronic acid pinacol ester	1858289-64-1	97%	1g	$130	2025-03-03
eNovation Chemicals LLC	Y1236040-100mg	6-(1,1'-biphenyl-3-yl)dibenzothiophene-4-boronic acid pinacol ester	1858289-64-1	97%	100mg	$65	2025-03-03